(1,3-benzodioxol-5-ylhydrazono)malononitrile

• IUPAC Name: 2-(1,3-benzodioxol-5-ylhydrazinylidene)propanedinitrile
• InChI: InChI=1S/C10H6N4O2/c11-4-8(5-12)14-13-7-1-2-9-10(3-7)16-6-15-9/h1-3,13H,6H2
• InChI Key: LGPDHWRELWJWHP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NN=C(C#N)C#N
• Molecular Formula: C10H6N4O2
• Molecular Weight: 214.18 g/mol

Description

(1,3-benzodioxol-5-ylhydrazono)malononitrile is a useful research compound. Its molecular formula is C10H6N4O2 and its molecular weight is 214.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 214.04907545 g/mol and the complexity rating of the compound is 370. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Polyfunctional Pyridine Derivatives

Malononitrile reacts with ethyl cyanoacetate to produce polyfunctional substituted pyridine derivatives. These derivatives have shown potential in forming condensed products with aniline, hydrazines, and aromatic aldehydes. Such reactions highlight the compound's versatility in synthesizing complex heterocyclic compounds, which could have implications in pharmaceuticals and agrochemicals (Mohareb & Fahmy, 1985).

Ratiometric Fluorescent Strategy for Detection

A ratiometric fluorescent probe has been developed for detecting malononitrile in organic and aqueous phases. This application is significant for monitoring environmental pollutants and understanding their distribution in biological tissues, showcasing the compound's role in environmental and health risk assessments (Gong et al., 2021).

Anticancer Screening of Novel Pyrazole Derivatives

Substituted phenyl hydrazono-malononitrile compounds have been synthesized and screened for their anticancer activities. This research demonstrates the compound's utility in developing potential anticancer agents, specifically against breast carcinoma and human hepatocarcinoma cell lines (Abdelgawad et al., 2014).

Novel DNA Intercalators as Antitumor Agents

Derivatives of "(1,3-benzodioxol-5-ylhydrazono)malononitrile" have been designed and synthesized as efficient antitumor agents without basic side chains. These compounds have shown promising DNA binding and damaging properties, indicating their potential in cancer treatment (Li et al., 2010).

Antimicrobial Activities of Fused Heterocyclic Derivatives

Research into the condensation of malononitrile with various aldehydes under solvent-free conditions has led to the synthesis of novel heterocyclic compounds with significant antimicrobial activities. These findings open avenues for the development of new antimicrobial agents, which are crucial in combating drug-resistant microbial strains (Mohamed et al., 2012).